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Compound of Interest

Compound Name: 1,1-Dipropoxypropane

CAS No.: 4744-11-0

Cat. No.: B106987

Get Quote

Technical Monograph: 1,1-Dipropoxypropane
Molecular Formula: C₉H₂₀O₂ CAS Registry Number: 4744-11-0 Synonyms: Propionaldehyde

dipropyl acetal; 1,1-Di-n-propoxypropane; Propyl propional.[1]

Executive Summary
1,1-Dipropoxypropane is a lipophilic acetal derived from the condensation of propanal and 1-

propanol. While historically utilized as a stable fragrance ingredient due to its resistance to

alkaline hydrolysis, its significance in modern pharmaceutical sciences lies in its acid-lability.

This physicochemical characteristic makes the 1,1-dipropoxy moiety a valuable candidate for

pH-sensitive drug delivery systems, serving as a hydrolyzable linker that remains stable in the

systemic circulation (pH 7.4) but degrades rapidly in the acidic microenvironments of

endosomes (pH 5.0–6.0) or tumor tissues.[2][3][4]

This guide provides a comprehensive technical analysis of the compound's synthesis,

physicochemical properties, and mechanistic utility in controlled-release applications.
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Part 1: Chemical Architecture & Physicochemical
Profile
The molecule consists of a central

hybridized carbon bonded to one ethyl group and two propoxy ether linkages. Its lipophilicity
(logP ~2.8) suggests high membrane permeability, a critical factor for excipients intended to
facilitate intracellular drug transport.

Table 1: Physicochemical Specifications
Property Value Relevance to Application

Molecular Weight 160.25 g/mol
Low MW facilitates rapid

clearance after hydrolysis.

Boiling Point 171.8°C (at 760 mmHg)

High boiling point allows for

high-temperature processing

without evaporative loss.

Density 0.842 g/cm³

Less dense than water; phase

separation is easily achieved

during workup.

Flash Point 37.3°C

Flammable. Requires

explosion-proof handling,

particularly during distillation.

LogP (Predicted) ~2.8

Highly lipophilic; suitable for

encapsulating hydrophobic

drugs.

Refractive Index 1.409
Useful for purity verification via

refractometry.

Solubility
Organic solvents (Miscible);

Water (Immiscible)

Requires organic co-solvents

(e.g., Ethanol, DMSO) for

biological assays.
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Part 2: Synthetic Methodology (Self-Validating
Protocol)
The synthesis of 1,1-dipropoxypropane is a reversible acid-catalyzed acetalization. To drive

the reaction to completion, Le Chatelier’s principle must be exploited by continuously removing

the water byproduct.

Mechanistic Rationale
The reaction proceeds via a hemiacetal intermediate. The formation of the oxocarbenium ion is

the rate-limiting step. Because the reaction is an equilibrium (

), the presence of water will hydrolyze the product back to the starting aldehyde. Therefore, a
Dean-Stark trap or molecular sieves are strictly required.

Experimental Protocol: Acid-Catalyzed Condensation
Reagents: Propanal (1.0 eq), 1-Propanol (2.5 eq), p-Toluenesulfonic acid (pTSA, 0.5 mol%),

Toluene (Solvent/Azeotrope carrier).

Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap

topped with a reflux condenser.

Charging: Add propanal (0.5 mol) and 1-propanol (1.25 mol) to the flask. Dissolve in 150 mL

of toluene.

Catalysis: Add pTSA monohydrate (0.5 g).

Reflux (Critical Step): Heat the mixture to reflux (oil bath ~120°C). Water will azeotrope with

toluene and collect in the trap.

Validation Point: Monitor the water volume. Theoretical yield is ~9 mL. Stop heating when

water evolution ceases (approx. 4–6 hours).

Neutralization: Cool to room temperature. Add solid Sodium Bicarbonate (

) to quench the acid catalyst. This prevents hydrolysis during purification.
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Purification: Filter off the solids. Concentrate the filtrate via rotary evaporation to remove

toluene.

Distillation: Perform fractional distillation under reduced pressure. Collect the fraction boiling

at ~160–165°C (atmospheric equivalent) or corresponding vacuum boiling point.

Diagram 1: Synthesis Workflow

Reagents:
Propanal + Propanol

Catalyst Addition:
pTSA (0.5 mol%)

Reflux w/ Dean-Stark
(Water Removal)

 Toluene Azeotrope Quench:
NaHCO3 Neutralization

 Stop when H2O stops Fractional Distillation
(Target: 171°C)

 Filter & Concentrate Pure 1,1-Dipropoxypropane Collect Main Fraction

Click to download full resolution via product page

Figure 1: Process flow for the synthesis of 1,1-dipropoxypropane, highlighting the critical

water removal step required to shift equilibrium.

Part 3: Mechanistic Reactivity & Drug Delivery
Applications
For drug development professionals, the value of 1,1-dipropoxypropane lies in the kinetics of

the acetal linkage. Acetals are stable to nucleophilic attack and basic conditions but hydrolyze

in the presence of Brønsted acids.

The "pH Switch" Mechanism
In physiological drug delivery, this compound models a "pH switch."

pH 7.4 (Blood/Extracellular): The acetal oxygen atoms are not protonated. The linkage is

stable, preventing premature drug release.

pH 5.0 (Endosome/Lysosome): Protonation of the alkoxy oxygen generates a good leaving

group (propanol), leading to the formation of a resonance-stabilized oxocarbenium ion. This

rapidly collapses to release the aldehyde and the second alcohol molecule.

This mechanism is utilized to conjugate hydroxyl-containing drugs (e.g., Paclitaxel,

Doxorubicin) to polymeric carriers, protecting them until cellular internalization occurs.
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Diagram 2: Acid-Catalyzed Hydrolysis Pathway

1,1-Dipropoxypropane
(Stable at pH 7.4)

Protonation at pH < 6.0

 + H+ (Endosomal Env)

Hemiacetal Intermediate
+ Free Propanol

 Rate Limiting Step
(Oxocarbenium formation)

Propanal + 2nd Propanol
(Drug Release)

 Rapid Hydrolysis

Click to download full resolution via product page

Figure 2: The pH-dependent hydrolysis mechanism. The transition from pH 7.4 to pH < 6.0

triggers the cleavage of the acetal bond, releasing the constituent alcohols.

Part 4: Safety & Handling (E-E-A-T)
As an ether derivative, 1,1-dipropoxypropane presents specific safety challenges that must

be managed in a research environment.

Peroxide Formation: Like most ethers and acetals, this compound can form explosive

organic peroxides upon prolonged exposure to air and light.
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Protocol: Test with starch-iodide paper before distillation. If positive, treat with ferrous

sulfate. Store under inert gas (Argon/Nitrogen).

Flammability: With a flash point of 37.3°C, it is classified as a Category 3 Flammable Liquid.

Ground all glassware to prevent static discharge.

Skin/Eye Irritation: It acts as a defatting agent. Nitrile gloves and chemical splash goggles

are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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